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Introduction

(4-Methoxypyrimidin-2-yl)methanamine is a heterocyclic compound featuring a pyrimidine core, a structure of significant interest in medicinal cherr
development due to its prevalence in biologically active molecules.[1][2][3] The presence of a primary amine and a methoxy group on the pyrimidine 1
specific chemical properties that necessitate a multi-faceted analytical approach for comprehensive characterization. Accurate structural elucidation, |
assessment, and impurity profiling are critical for ensuring the quality, safety, and efficacy of any active pharmaceutical ingredient (API) derived from 1

This guide provides a detailed overview of the essential analytical techniques and validated protocols for the complete characterization of (4-Methox)
yl)methanamine, grounded in established scientific principles and regulatory expectations. The methodologies described are designed to be robust ¢
validating, providing the trustworthiness required in a research and drug development setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties is the foundation for method development. While experimental data for this specific mole
published, properties can be predicted based on its structural components.

Property Predicted Value / Information Rationale / Significance

Molecular Formula CsHaN3O Derived from the chemical structure.

. Essential for mass spectrometry and stoichiome
Molecular Weight 139.16 g/mol .
calculations.

. . . The pyrimidine core and functional groups sugge
Appearance Likely a solid or oil at room temperature. . . . .
higher melting point than a simple alkane.

. . The primary amine group can be protonated, inc
» Expected to be soluble in polar organic solvents (e.g., » o
Solubility . aqueous solubility. The heterocyclic nitrogen ato
Methanol, DMSO) and aqueous acid. . .
contribute to polarity.

. . . Influences chromatographic retention, extraction
pKa Estimated pKa ~6-8 for the primary amine. o .
efficiency, and salt formation.

The substituted pyrimidine ring is a chromophor¢
UV Absorbance Expected UV Amax ~260-280 nm. . o
allowing for UV detection in HPLC.

Analytical Characterization Workflow

A systematic workflow ensures all critical quality attributes of the molecule are assessed. This involves a combination of spectroscopic techniques for
confirmation and chromatographic methods for purity and impurity analysis.
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Caption: General workflow for the analytical characterization of (4-Methoxypyrimidin-2-yl)methanamine.
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NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules, providing detailed information about the

environment of proton and carbon atoms.[1]

Rationale: *H NMR confirms the presence and connectivity of protons, while 13C NMR provides information about the carbon framework.[1] For pyrimi

the chemical shifts are highly sensitive to the position and nature of substituents.[1]

Protocol: H and 3C NMR Analysis

o Sample Preparation: Dissolve 5-10 mg of (4-Methoxypyrimidin-2-yl)methanamine in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-ds or

small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

* Instrument Setup:

o Spectrometer: 300-600 MHz NMR Spectrometer.[1]

o Reference: Calibrate chemical shifts relative to the residual solvent signal or TMS (0.00 ppm).[4]
* H NMR Acquisition:

o Pulse Sequence: Standard single-pulse experiment (e.g., zg30).[1]

o Spectral Width: -2 to 12 ppm.[1]

o Number of Scans: 8-16 scans.[1]

o Relaxation Delay (D1): 1-2 seconds.[1]

o 13C NMR Acquisition:
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o Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30) to enhance sensitivity.[1]

o Number of Scans: 21024 scans, due to the low natural abundance of 3C.[1]

o Relaxation Delay (D1): 2-5 seconds.

Expected Spectral Data:

'H NMR (Predicted) Chemical Shift (6, ppm) Multiplicity Integration Assignment
Pyrimidine-H ~8.3 Doublet 1H H6

Pyrimidine-H ~6.7 Doublet 1H H5

-CH2- ~4.0 Singlet 2H Methylene protons
-OCHs ~3.9 Singlet 3H Methoxy protons
-NH:2 ~2.0 Broad Singlet 2H Amine protons

3C NMR (Predicted)

Chemical Shift (6, ppm)

Assignment

Pyrimidine-C ~170 C4 (attached to -OCHs)
Pyrimidine-C ~165 C2 (attached to -CHz2NHz)
Pyrimidine-C ~158 C6

Pyrimidine-C ~105 C5

-OCHs ~55 Methoxy carbon

-CH2- ~45 Methylene carbon

Note: Predicted values are based on general principles and data from similar structures. Actual values may vary.[5][6][7][8]

Mass Spectrometry (MS)

MS provides crucial information about the molecular weight and can aid in structural elucidation through fragmentation patterns.[1]

Rationale: High-resolution mass spectrometry (HRMS) can confirm the elemental composition, while tandem MS (MS/MS) reveals structural fragmen

confidence in the identification.

Protocol: Electrospray lonization Mass Spectrometry (ESI-MS)

« Sample Preparation: Prepare a dilute solution of the analyte (~10-100 pg/mL) in a suitable solvent like methanol or acetonitrile, often with 0.1% fori

promote protonation ([M+H]*).

« Instrumentation: Couple an ESI source to a mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap).

¢ Analysis:

o lonization Mode: Positive ion mode is preferred to detect the protonated molecule [M+H]*.

o

o

Expected [M+H]*: m/z 140.0824 (for CeH10oN3O*).

Data Acquisition: Acquire a full scan spectrum to identify the molecular ion peak.

o Fragmentation Analysis (MS/MS): Select the parent ion (m/z 140.08) and subject it to collision-induced dissociation (CID) to observe characterist

Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is a rapid and valuable technique for identifying the functional groups present in a molecule.[2][3]

Rationale: The primary amine (-NHz), C-N, C=N, C-O, and aromatic C-H bonds in (4-Methoxypyrimidin-2-yl)methanamine will exhibit characteristic
frequencies.[2][9]

Protocol: FTIR Analysis

« Sample Preparation: Use either KBr pellet method (for solids) or a thin film on a salt plate (for oils). Attenuated Total Reflectance (ATR) is a moderr
alternative.

« Data Acquisition: Scan the sample typically from 4000 to 400 cm~1.
« Data Analysis: Identify characteristic absorption bands.

Expected Characteristic FTIR Bands:

Wavenumber (cm~?) Vibration Type Functional Group
3400-3250 N-H stretch (asymmetric & symmetric) Primary Amine (-NH2)[9][10]
3100-3000 Aromatic C-H stretch Pyrimidine Ring[2]
2950-2850 Aliphatic C-H stretch -CHz, -OCHs[2]

1650-1580 N-H bend (scissoring) Primary Amine (-NH2)[9]
1600-1450 C=N and C=C ring stretching Pyrimidine Ring[2][11]
1335-1250 Aromatic C-N stretch Ar-N[9]

1250-1020 C-O stretch (asymmetric) Aryl-O-CHs

Purity Determination and Impurity Profiling

Chromatographic techniques are essential for separating the main compound from any impurities, starting materials, or by-products.

Analyze (4-Methoxypyrimidin-2-yl)methanamine

Is the analyte & its
impurities thermally stable
and volatile?

Use High-Performance Liquid
Chromatography (HPLC-UV/MS)

Use Gas Chromatography (GC-MS)

1
1
:If tailing occurs

v
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Caption: Decision tree for selecting the appropriate chromatographic method.
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High-Performance Liquid Chromatography (HPLC)

HPLC is the most common and versatile technique for the purity analysis of pharmaceutical compounds.[12][13] Due to the polar nature of the primar
consideration for the column and mobile phase is required to achieve good peak shape.

Rationale: Reversed-phase HPLC is typically the method of choice. However, the basic nature of amines can cause peak tailing on standard silica-ba
columns. Using a column with end-capping, a different stationary phase, or mobile phase additives can mitigate this. Pre-column derivatization is alsc
strategy to improve retention and detection sensitivity.[12][14][15]

Protocol: Reversed-Phase HPLC Method for Purity Analysis
¢ Instrumentation:
o HPLC system with a UV or Diode Array Detector (DAD).
o Mass Spectrometer (for peak identification).
« Chromatographic Conditions:
o Column: C18, 250 mm x 4.6 mm, 5 pm (or similar). Consider a base-deactivated column for better peak shape.
o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.
o Mobile Phase B: Acetonitrile or Methanol.
o Gradient: Start with a high percentage of Mobile Phase A (e.g., 95%) and gradually increase Mobile Phase B over 20-30 minutes.
o Flow Rate: 1.0 mL/min.
o Column Temperature: 30 °C.

o Detection: UV at 270 nm.

o

Injection Volume: 10 pL.

« Sample Preparation: Dissolve the sample in the initial mobile phase composition or a compatible solvent (e.g., 50:50 Water:Acetonitrile) to a conce
1.0 mg/mL.

* Analysis: Inject the sample and integrate all peaks. Calculate purity using the area percent method. Identify impurities by comparing retention times
standards or by using LC-MS.[16]

Gas Chromatography (GC)

GC is suitable for volatile and thermally stable compounds. Primary amines can be challenging to analyze by GC due to their high polarity and tender
onto the column, leading to poor peak shape.[17]

Rationale: Derivatization (e.g., with benzenesulfonyl chloride) can be employed to create a less polar, more stable derivative suitable for GC analysis
Alternatively, specialized base-deactivated columns can be used.[17] GC coupled with MS is highly effective for identifying volatile impurities.[19]

Protocol: GC-MS Method for Volatile Impurities
« Instrumentation:

o Gas Chromatograph with a Flame lonization Detector (FID) or Mass Spectrometer (MS).
« Chromatographic Conditions:

o Column: A base-deactivated column, such as one coated with Carbowax 20M and KOH, or a standard DB-5ms column if derivatization is used.][:
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o

Carrier Gas: Helium at a constant flow of 1 mL/min.[18]

o

Injector Temperature: 250 °C.

o

o

Oven Program: Initial temperature 80-100 °C, hold for 1-2 minutes, then ramp at 10 °C/min to 280 °C.[18]

Detector: MS detector with source temperature at 230 °C and transfer line at 280 °C.

« Sample Preparation: Dissolve the sample in a volatile solvent like Dichloromethane or Ethyl Acetate. If derivatizing, follow a standard protocol for a

silylation.

« Analysis: Inject the sample and analyze the resulting chromatogram and mass spectra to identify and quantify volatile impurities.

Analytical Method Validation

Once an analytical procedure is developed, it must be validated to demonstrate that it is suitable for its intended purpose.[20] The validation should b

according to the International Council for Harmonisation (ICH) Q2(R1) guideline.[20][21][22]

Rationale: Validation ensures that the analytical data is reliable, reproducible, and accurate, which is a regulatory requirement in drug development.[2

Key Validation Parameters:

Parameter Description
Specificity The ability to assess the analyte unequivocally in the presence of components
ecifici
P may be expected to be present (e.g., impurities, degradation products).[20][23'
L ity The ability to obtain test results which are directly proportional to the concentre
ineari
the analyte in the sample within a given range.[13][23]
The interval between the upper and lower concentration of analyte in the samg
Range which it has been demonstrated that the analytical procedure has a suitable le
precision, accuracy, and linearity.
Accuracy The closeness of test results obtained by the method to the true value.[23]
The degree of scatter between a series of measurements obtained from multig
Precision sampling of the same homogeneous sample under the prescribed conditions

(repeatability, intermediate precision).

Detection Limit (LOD)

The lowest amount of analyte in a sample which can be detected but not nece:
guantitated as an exact value.[13]

Quantitation Limit (LOQ)

The lowest amount of analyte in a sample which can be quantitatively determir
suitable precision and accuracy.[13]

Robustness

A measure of its capacity to remain unaffected by small, but deliberate variatio
method parameters and provides an indication of its reliability during normal us
[21]

digraph "Validation Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.5];

node [shape=box, style="rounded,filled", fontname="Arial",
edge [fontname="Arial", fontsize=9];

subgraph "cluster Development" {
label="Method Development";
style="rounded";
bgcolor="#F1F3F4";

fontsize=10];
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Develop [label="Develop HPLC/GC Method", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF
}

subgraph "cluster Validation" {

label="ICH Q2(R1l) Validation";

style="rounded";

bgcolor="#ESFOFE";

Specificity [label="Specificity/\nSelectivity", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Linearity [label="Linearity & Range", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Accuracy [label="Accuracy\n(% Recovery)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Precision [label="Precision\n(Repeatability &\nIntermediate)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Limits [label="LOD & LOQ", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Robustness [label="Robustness", fillcolor="#4285F4", fontcolor="#FFFFFF"];

}

subgraph "cluster Final" {

label="Finalization";

style="rounded";

bgcolor="#E6F4EA";

Final [label="Validated Method for\nRoutine Use", shape=document, style=filled, fillcolor="#34A853", fontcolo
}

Develop -> {Specificity, Linearity, Accuracy, Precision, Limits, Robustness};
{Specificity, Linearity, Accuracy, Precision, Limits, Robustness} -> Final;

}

Caption: Workflow for analytical method validation based on ICH Q2(R1) guidelines.

Conclusion

The comprehensive characterization of (4-Methoxypyrimidin-2-yl)methanamine requires the integrated application of multiple analytical techniques
methods such as NMR, MS, and FTIR are indispensable for confirming the molecular structure. Chromatographic methods, primarily HPLC and GC,
assessing purity and identifying potential process-related or degradation impurities. All guantitative methods must be rigorously validated according tc
to ensure data integrity and regulatory compliance. The protocols and workflows outlined in this guide provide a robust framework for researchers, sc
development professionals to achieve a thorough and reliable characterization of this important heterocyclic building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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